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Abstract
Lophophora williamsii (peyote) is a cactus species renowned for its production of a diverse

array of phenethylamine alkaloids, most notably mescaline. The subsequent N-methylation of

mescaline to form N-methylmescaline represents a key step in the diversification of this plant's

alkaloid profile. This document provides a detailed overview of the biosynthetic pathway

leading to N-methylmescaline, focusing on the enzymatic conversion of mescaline. It includes a

summary of the biochemical data, detailed experimental protocols for the characterization of

the relevant enzymes, and visual diagrams of the pathway and experimental workflows.

Introduction
The biosynthesis of alkaloids in Lophophora williamsii begins with the amino acid L-tyrosine.

Through a series of enzymatic reactions including hydroxylation, decarboxylation, and O-

methylation, L-tyrosine is converted into dopamine, which is then further processed to yield

mescaline. The final step in the formation of N-methylmescaline is the transfer of a methyl

group to the primary amine of mescaline. This reaction is catalyzed by a specific N-

methyltransferase. Understanding this pathway and the kinetics of the involved enzymes is

crucial for metabolic engineering and drug development efforts.
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The N-Methylation of Mescaline
The terminal step in the biosynthesis of N-methylmescaline is the methylation of the primary

amino group of mescaline. This reaction is catalyzed by a mescaline N-methyltransferase,

which utilizes S-adenosyl-L-methionine (SAM) as the methyl group donor, converting it to S-

adenosyl-L-homocysteine (SAH) in the process.

Biosynthetic Pathway
The conversion is a single enzymatic step following the formation of mescaline.
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1. Homogenize L. williamsii tissue
in extraction buffer (e.g., Tris-HCl, pH 7.5

with PVPP and β-mercaptoethanol).

2. Centrifuge homogenate at 15,000 x g
for 20 min to pellet debris.

3. Collect supernatant (crude extract).

4. Perform ammonium sulfate precipitation
(e.g., 40-70% saturation).

5. Centrifuge and resuspend pellet
in dialysis buffer.

6. Dialyze overnight against buffer
to remove ammonium sulfate.

7. Apply to size-exclusion or ion-exchange
chromatography column.

8. Collect fractions and assay for
N-methyltransferase activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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